Phosphorus Pentoxide

• CAS No.: 1314-56-3
• Product Name: Phosphorus Pentoxide
• Molecular Formula: P2O5; O5P2
• Molecular Weight: 141.94 g/mol
• Standard InChI: InChI=1S/O5P2/c1-6(2)5-7(3)4
• Standard InChIKey: YWEUIGNSBFLMFL-UHFFFAOYSA-N
• Impurities: Technical grade (>98.0% pure): phosphorus trioxide, <0.3 wt %; arsenic, <50 ppm; iron, <2 ppm.; Reagent grade (>98.0% pure): phosphorus trioxide, <0.02 wt %; heavy metals, <0.01 wt % Pb; insoluble matter, <0.02 wt %; ammonium, <0.01 wt %.
• SMILES: O=P(=O)OP(=O)=O
• Canonical SMILES: O=P(=O)OP(=O)=O
• Boiling Point: Sublimes at 572° F (EPA, 1998)
• Colorform: /There are/ several crystalline & amorphous modifications; commercial form, hexagonal; White, orthogonal crystals; Exists in several forms but is often referred to by its empirical formula P2O5. Three crystalline polymorphs (H, O, O'), two distinct liquids,and several amorphous or glassy solids are recognized. The best-characterized form is the H (hexagonal) or alpha modification that consists of P4O10 molecules.
• Density: 2.39 (EPA, 1998); 2.30; Relative density (water = 1): 2.4
• Flash Point: Not Flammable (EPA, 1998)
• Melting Point: 644 °F (EPA, 1998); 562 °C; 340 °C
• Physical Description: Phosphoric anhydride appears as a white amorphous powder. Corrosive to metals and tissue and moderately toxic.; DryPowder; Liquid; OtherSolid; WetSolid; HYGROSCOPIC WHITE CRYSTALS OR POWDER.
• Description: Phosphoric anhydride appears as a white amorphous powder. Corrosive to metals and tissue and moderately toxic.; Diphosphonate(2-) is a divalent inorganic anion obtained by removal of both protons from diphosphonic acid. It is a phosphorus oxoanion and a divalent inorganic anion. It is a conjugate base of a diphosphonate(1-).
• Shelf Life: ABSORBS MOISTURE FROM AIR WITH AVIDITY, FORMING META-, PYRO-, OR ORTHOPHOSPHORIC ACID DEPENDING UPON CONDITION OF ABSORPTION
• Solubility: SOL IN SULFURIC ACID; INSOL IN ACETONE & AMMONIA; Solubility in water: reaction
• Synonyms: Phosphorus Oxide (P2O5); Diphosphorus Pentaoxide; Diphosphorus Pentaoxide (P2O5); Diphosphorus Pentoxide; Phosphoric Acid Anhydride; Phosphoric Anhydride; Phosphoric Oxide; Phosphoric Pentoxide; Phosphorus Oxide; Phosphorus Pentaoxide
• Vapor Pressure: 1 mm Hg at 723.2 °F (EPA, 1998); 1 MM HG AT 384 °C (SOLID)
• PubChem Compound: 6326975
• Last Modified: Nov 11 2021